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Compound of Interest

Compound Name: Filipin

CAS No.: 11078-21-0; 480-49-9

Cat. No.: B15562477

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the staining of unesterified cholesterol in

cultured fibroblasts using Filipin III. Filipin, a fluorescent polyene antibiotic isolated from

Streptomyces filipinensis, is a widely used tool for detecting the accumulation of free

cholesterol in cells, a hallmark of various lysosomal storage disorders such as Niemann-Pick

type C (NPC) disease.[1][2][3] The protocol described here is designed to be a reliable method

for researchers investigating cholesterol trafficking and metabolism.

Filipin binds specifically to unesterified cholesterol, and the resulting complex can be

visualized using fluorescence microscopy.[4] The interaction with cholesterol alters Filipin's

absorption and fluorescence spectra, allowing for its detection. It is important to note that

Filipin fluorescence is susceptible to photobleaching, requiring prompt imaging after staining.
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This protocol outlines the necessary steps for fixing, staining, and imaging cultured fibroblasts

to visualize intracellular free cholesterol.

Materials:

Cultured fibroblasts grown on glass coverslips or in imaging-compatible plates

Phosphate-Buffered Saline (PBS), pH 7.4

Paraformaldehyde (PFA), 3% or 4% in PBS (freshly prepared)

Glycine solution (1.5 mg/mL in PBS) (optional, for quenching)

Filipin III complex (e.g., Sigma-Aldrich, F-9765)

Dimethyl sulfoxide (DMSO) or 100% Ethanol

Fetal Bovine Serum (FBS) (optional, for blocking)

Mounting medium

Fluorescence microscope with a UV filter set

Reagent Preparation:

Fixative Solution (4% PFA): Dissolve 4g of paraformaldehyde in 100 mL of PBS. Heat to

60°C in a fume hood while stirring to dissolve. Allow to cool to room temperature and adjust

the pH to 7.4. Filter the solution before use. Store at 4°C for up to one week.

Filipin Stock Solution (25 mg/mL): Dissolve the Filipin III complex in DMSO to a final

concentration of 25 mg/mL. Alternatively, a stock solution can be prepared by dissolving it in

100% ethanol. Aliquot and store at -80°C, protected from light. Filipin is unstable in solution,

so it is recommended to use fresh aliquots.

Filipin Working Solution (10-50 µg/mL): Immediately before use, dilute the Filipin stock

solution to the desired working concentration (e.g., 10 µg/mL or 0.05 mg/mL) in PBS. Some

protocols recommend adding 10% FBS to the working solution. Protect the working solution

from light.
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Staining Procedure:

Cell Culture: Grow fibroblasts to near confluence on glass coverslips or in an appropriate

imaging dish.

Washing: Gently rinse the cells three times with PBS.

Fixation: Fix the cells with 3% or 4% PFA in PBS for 30-60 minutes at room temperature or

on ice.

Washing: Rinse the cells three times with PBS.

Quenching (Optional): To reduce autofluorescence from the PFA, incubate the cells with 1.5

mg/mL glycine in PBS for 10 minutes at room temperature.

Washing: Rinse the cells three times with PBS.

Staining: Incubate the cells with the Filipin working solution for 30 minutes to 2 hours at

room temperature in the dark.

Washing: Rinse the cells three times with PBS.

Mounting: Mount the coverslips onto glass slides using an appropriate mounting medium.

Imaging: Immediately visualize the cells using a fluorescence microscope equipped with a

UV filter set (excitation ~340-380 nm, emission ~385-470 nm). Due to rapid photobleaching,

images should be acquired promptly.

Data Presentation
The following table summarizes the key quantitative parameters of the Filipin staining protocol.
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Parameter Value Unit Notes

Fixation

PFA/Formaldehyde

Concentration
3 - 4 %

Fixation Time 10 - 60 minutes

Quenching (Optional)

Glycine Concentration 1.5 mg/mL

Incubation Time 10 minutes

Staining

Filipin Stock

Concentration
25 mg/mL In DMSO or Ethanol

Filipin Working

Concentration
10 - 50 µg/mL

Incubation Time 30 - 120 minutes

Imaging

Excitation Wavelength 340 - 380 nm

Emission Wavelength 385 - 470 nm

Diagrams
Experimental Workflow for Filipin Staining
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Cell Preparation

Staining Procedure

Visualization

Culture Fibroblasts on Coverslips

Wash with PBS (3x)

Fix with 3-4% PFA
(10-60 min)

Wash with PBS (3x)

Quench with Glycine (optional)
(10 min)

Wash with PBS (3x)

Incubate with Filipin
(30-120 min, in dark)

Wash with PBS (3x)

Mount Coverslip

Image Immediately
(Ex: 340-380nm, Em: 385-470nm)

Click to download full resolution via product page

Caption: Workflow of the Filipin staining protocol for fibroblasts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Visualization of cholesterol deposits in lysosomes of Niemann-Pick type C fibroblasts
using recombinant perfringolysin O - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Laboratory diagnosis of Niemann-Pick disease type C: the filipin staining test - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Filipin staining | Synnovis [synnovis.co.uk]

To cite this document: BenchChem. [Application Notes and Protocols: Step-by-Step Filipin
Staining for Fibroblasts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562477/docs#application-notes-and-protocols-
step-by-step-filipin-staining-for-fibroblasts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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